![molecular formula C16H14N2O4 B5543235 N-[(2,5-dioxo-1-pyrrolidinyl)methyl]-N-phenyl-2-furamide](/img/structure/B5543235.png)
N-[(2,5-dioxo-1-pyrrolidinyl)methyl]-N-phenyl-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to N-[(2,5-dioxo-1-pyrrolidinyl)methyl]-N-phenyl-2-furamide often involves multiple steps, including condensation reactions, amidation, and functional group transformations. For example, the synthesis of related compounds has been demonstrated through reactions involving cyanation, chlorination, and nitration of specific pyridine N-oxides, leading to various derivatives (Shiotani & Taniguchi, 1996).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of multiple functional groups, including amide, furan, and pyrrolidinone moieties, contributing to their unique chemical behavior. Structural elucidation techniques such as X-ray crystallography and NMR spectroscopy play a crucial role in understanding these molecules' three-dimensional conformation and electronic distribution.
Chemical Reactions and Properties
Compounds like N-[(2,5-dioxo-1-pyrrolidinyl)methyl]-N-phenyl-2-furamide participate in various chemical reactions, including cyclocondensation and polymerization. These reactions are often influenced by the compound's functional groups, leading to the formation of new heterocyclic systems (Stroganova, Vasilin, & Krapivin, 2016). The presence of reactive sites such as the amide linkage and furan ring enables these molecules to undergo transformations that are central to the synthesis of complex organic molecules.
Safety and Hazards
properties
IUPAC Name |
N-[(2,5-dioxopyrrolidin-1-yl)methyl]-N-phenylfuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4/c19-14-8-9-15(20)18(14)11-17(12-5-2-1-3-6-12)16(21)13-7-4-10-22-13/h1-7,10H,8-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJYDFHSJRIJFJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CN(C2=CC=CC=C2)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2,5-dioxopyrrolidin-1-yl)methyl]-N-phenylfuran-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.